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Compound of Interest

Compound Name: ATTO 647

Cat. No.: B15554283

Researchers, scientists, and drug development professionals utilizing the fluorescent dye
ATTO 647 and its derivatives must adhere to proper disposal procedures to ensure laboratory
safety and environmental protection. While ATTO 647N is not classified as a hazardous
substance under Regulation (EC) No. 1272/2008, responsible chemical waste management
practices are essential.[1] This guide provides a step-by-step operational plan for the safe
disposal of ATTO 647 waste.

Core Disposal Principles

The primary principle for the disposal of ATTO 647 is to treat it as chemical waste, managed
through a licensed waste collector.[1] It is crucial to prevent the release of the dye into the
environment.[1] Always consult and comply with all federal, state, and local environmental
regulations regarding chemical waste.

Step-by-Step Disposal Procedure
e Segregation of Waste:
o Collect all waste containing ATTO 647, including unused solutions, contaminated

consumables (e.g., pipette tips, tubes, gloves), and cleaning materials, in a designated
and clearly labeled waste container.

o Do not mix ATTO 647 waste with other waste streams unless permitted by your
institution's chemical safety guidelines.
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» Waste Container Labeling:

o Label the waste container with "ATTO 647 Waste" and include any other information
required by your institution's waste management program, such as the chemical
composition and concentration.

o Storage of Waste:

o Store the sealed waste container in a designated, well-ventilated area, away from
incompatible materials.

o Follow the storage temperature recommendations for the product, which is typically -20°C
for the dye itself.[2][3][4]

e Arranging for Disposal:

o Contact your institution's Environmental Health and Safety (EHS) office or the designated
chemical waste management provider to arrange for the collection and disposal of the
ATTO 647 waste.

o Provide them with the necessary information about the waste stream as per their
requirements.

e Disposal of Empty Containers:

o Empty containers should be disposed of as unused product in accordance with
institutional and local regulations.

Quantitative Disposal Data

Safety data sheets for ATTO 647 and its derivatives do not specify quantitative concentration
limits for disposal. Researchers must adhere to the disposal limits and guidelines established
by their local regulatory bodies.
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Parameter Value Source

Specified Disposal )
Not Provided N/A

Concentration Limit

Adhere to local, state, and

Regulatory Compliance ) [5]
federal regulations

Disposal Workflow

The following diagram outlines the decision-making process and procedural flow for the proper

disposal of ATTO 647 waste.
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ATTO 647 Disposal Workflow
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Disclaimer: This information is intended as a general guide. Always refer to the specific Safety
Data Sheet (SDS) provided by the manufacturer and consult with your institution's EHS
department for detailed instructions and compliance with local regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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